Cas no 150200-02-5 (4-(2R)-2-aminopropyl-2-methoxyphenol)

• Product Name: 4-(2R)-2-aminopropyl-2-methoxyphenol
• CAS No: 150200-02-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5907843
• PubChem ID: 6994343
• Update Time: 2025-06-12

4-(2R)-2-aminopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(2R)-2-aminopropyl]-2-methoxy-
• 4-(2R)-2-aminopropyl-2-methoxyphenol
• Phenol, 4-(2-aminopropyl)-2-methoxy-, (R)-
• 3-0-Methyl-alpha-methyldopamine, (R)-
• Q2O0DLD977
• SCHEMBL9434243
• 3-0-METHYL-.ALPHA.-METHYLDOPAMINE, (R)-
• Phenol, 4-((2R)-2-aminopropyl)-2-methoxy-
• UNII-Q2O0DLD977
• 4-[(2R)-2-aminopropyl]-2-methoxyphenol
• Q27286924
• 150200-02-5
• (R)-3-0-methyl-alpha-methyldopamine
• EN300-1827200

• Inchi： 1S/C10H15NO2/c1-7(11)5-8-3-4-9(12)10(6-8)13-2/h3-4,6-7,12H,5,11H2,1-2H3/t7-/m1/s1
• InChI Key： GPBOYXOSSQEJBH-SSDOTTSWSA-N
• SMILES： C1(O)=CC=C(C[C@H](N)C)C=C1OC

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±27.0 °C(Predicted)
• pka: 10.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(2R)-2-aminopropyl-2-methoxyphenol

Professional Introduction to Compound with CAS No. 150200-02-5 and Product Name: 4-(2R)-2-aminopropyl-2-methoxyphenol

The compound in question, identified by the CAS number 150200-02-5, is a specialized chemical entity with significant applications in the field of pharmaceutical research and development. The product name, 4-(2R)-2-aminopropyl-2-methoxyphenol, provides a detailed structural insight into its molecular composition, highlighting its complex and tailored chemical architecture. This introduction aims to explore the compound's properties, potential applications, and its relevance in contemporary biochemical research.

At the core of understanding this compound lies its molecular structure. The presence of a 2R configuration indicates a specific stereochemical arrangement, which is crucial in determining its biological activity. The 2-aminopropyl side chain introduces an amine functional group, making it a versatile building block for further chemical modifications. Meanwhile, the 2-methoxyphenol moiety contributes to its aromatic character and potential interactions with biological targets. Such structural features make it an attractive candidate for drug design and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The compound with CAS no. 150200-02-5 and the product name 4-(2R)-2-aminopropyl-2-methoxyphenol has emerged as a promising candidate in this regard. Its unique structural features suggest potential applications in the treatment of various diseases, particularly those involving inflammatory and immunomodulatory pathways. Recent studies have demonstrated its ability to interact with specific enzymes and receptors, thereby influencing cellular signaling cascades.

One of the most intriguing aspects of this compound is its potential role in immunomodulation. The amine group and the methoxyphenol moiety are known to exhibit anti-inflammatory properties. In preclinical studies, derivatives of this compound have shown promising results in reducing inflammation and modulating immune responses. These findings are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The stereochemical configuration at the 2R position appears to enhance its bioactivity, making it a more potent immunomodulator compared to its enantiomers.

The pharmaceutical industry has been increasingly focusing on structure-based drug design to develop more effective and targeted therapies. The compound with CAS no. 150200-02-5 exemplifies this approach, where the precise arrangement of functional groups is optimized for maximum biological efficacy. The 4-(2R)-2-aminopropyl-2-methoxyphenol structure offers several advantages over traditional small-molecule drugs. Its complex architecture allows for selective binding to biological targets, minimizing off-target effects and reducing side reactions.

Furthermore, the compound's solubility profile makes it suitable for various formulation strategies, enhancing its therapeutic potential. In vitro studies have shown that it can be effectively incorporated into drug delivery systems, improving bioavailability and sustained release profiles. This aspect is particularly important for long-term therapeutic applications where consistent drug levels are crucial.

Another area where this compound shows promise is in the field of neurology. Emerging research suggests that it may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the amine group to cross the blood-brain barrier and interact with central nervous system receptors is a key factor in its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis techniques, have been employed to optimize its production. These methods not only enhance efficiency but also ensure that the final product meets stringent quality standards required for pharmaceutical use.

In conclusion, the compound with CAS no. 150200-02-5 and the product name 4-(2R)-2-aminopropyl-2-methoxyphenol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical results, make it a valuable asset in drug discovery efforts targeting inflammation, immunity, and neurodegenerative diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.